Cas no 405910-34-1 (1-(4-chloro-2-nitrophenyl)piperazine)

• Product Name: 1-(4-chloro-2-nitrophenyl)piperazine
• CAS No: 405910-34-1
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 1512464
• PubChem ID: 2735779
• Update Time: 2025-10-28

1-(4-chloro-2-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-nitrophenyl)piperazine
• SR-01000410966-1
• CS-0268802
• AKOS000200338
• MFCD00640777
• PS-4847
• GS1489
• Z55993021
• AB00074315-01
• V10237
• 405910-34-1
• EU-0069288
• Oprea1_600336
• EN300-09139
• STK007620
• SR-01000410966
• 1-(4-chloro-2-nitrophenyl)piperazine

• Inchi： 1S/C10H12ClN3O2/c11-8-1-2-9(10(7-8)14(15)16)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2
• InChI Key： NZFQOXSALNTRDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCC1

Computed Properties

• Exact Mass: 241.06200
• Monoisotopic Mass: 241.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09000
• LogP: 2.57480

1-(4-chloro-2-nitrophenyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-(4-chloro-2-nitrophenyl)piperazine

Professional Introduction to 1-(4-chloro-2-nitrophenyl)piperazine (CAS No. 405910-34-1)

1-(4-chloro-2-nitrophenyl)piperazine (CAS No. 405910-34-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its piperazine moiety and nitro-substituted aromatic ring, represents a promising scaffold for the synthesis of bioactive molecules.

The structural features of 1-(4-chloro-2-nitrophenyl)piperazine make it a versatile intermediate in medicinal chemistry. The presence of both chloro and nitro substituents on the aromatic ring enhances its reactivity, allowing for further functionalization and the exploration of diverse pharmacological profiles. This reactivity has been exploited in various synthetic pathways, leading to the development of novel compounds with potential therapeutic benefits.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives, particularly those incorporating nitro and chloro substituents. These modifications have been shown to influence the binding affinity and selectivity of the compounds, making them valuable candidates for further investigation. The nitro group, in particular, can serve as a key pharmacophore, contributing to the interaction with biological targets and modulating their activity.

One of the most compelling aspects of 1-(4-chloro-2-nitrophenyl)piperazine is its potential role in the development of central nervous system (CNS) therapeutics. Piperazine derivatives are well-known for their ability to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The introduction of halogenated aromatic rings enhances these interactions, leading to compounds with improved pharmacokinetic properties and reduced side effects.

Recent studies have highlighted the significance of 1-(4-chloro-2-nitrophenyl)piperazine in the context of neurodegenerative diseases. Research indicates that this compound may have neuroprotective effects, potentially making it a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of piperazine derivatives to modulate neurotransmitter activity suggests that they could interfere with pathological processes associated with these diseases.

The synthesis of 1-(4-chloro-2-nitrophenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination and nitration steps are critical in determining the final structure and reactivity of the compound. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize these reactions, ensuring high yields and minimal environmental impact.

The pharmacokinetic profile of 1-(4-chloro-2-nitrophenyl)piperazine is another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for developing effective therapeutic strategies. Preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for predicting its clinical efficacy and safety.

In conclusion, 1-(4-chloro-2-nitrophenyl)piperazine (CAS No. 405910-34-1) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role in developing CNS therapeutics and neurodegenerative disease treatments underscores its importance in medicinal chemistry. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make substantial contributions to the field of drug development.